Cas no 2228136-49-8 (tert-butyl N-5-(3-amino-2,2-dimethylcyclopropyl)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-5-(3-amino-2,2-dimethylcyclopropyl)-2-chlorophenylcarbamate
• CAS No: 2228136-49-8
• MF: C₁₆H₂₃ClN₂O₂
• MW: 310.819023370743
• CID: 6073848
• PubChem ID: 165651394
• Update Time: 2025-05-27

tert-butyl N-5-(3-amino-2,2-dimethylcyclopropyl)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(3-amino-2,2-dimethylcyclopropyl)-2-chlorophenylcarbamate
• EN300-1875966
• tert-butyl N-[5-(3-amino-2,2-dimethylcyclopropyl)-2-chlorophenyl]carbamate
• 2228136-49-8

• Inchi： 1S/C16H23ClN2O2/c1-15(2,3)21-14(20)19-11-8-9(6-7-10(11)17)12-13(18)16(12,4)5/h6-8,12-13H,18H2,1-5H3,(H,19,20)
• InChI Key： RLORQYZZHYOZHB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)C1C(C1(C)C)N

Computed Properties

• Exact Mass: 310.1448057g/mol
• Monoisotopic Mass: 310.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-5-(3-amino-2,2-dimethylcyclopropyl)-2-chlorophenylcarbamate

Research Brief on tert-butyl N-5-(3-amino-2,2-dimethylcyclopropyl)-2-chlorophenylcarbamate (CAS: 2228136-49-8)

The compound tert-butyl N-5-(3-amino-2,2-dimethylcyclopropyl)-2-chlorophenylcarbamate (CAS: 2228136-49-8) has recently emerged as a molecule of significant interest in medicinal chemistry and drug discovery. This carbamate derivative, featuring a unique 2,2-dimethylcyclopropylamine moiety, is being investigated as a key intermediate in the synthesis of novel therapeutic agents. Recent literature highlights its potential application in the development of protease inhibitors and modulators of inflammatory pathways.

Structural analysis reveals that the tert-butyl carbamate group serves as a protective moiety for the amine functionality, while the chlorophenyl ring provides a versatile handle for further derivatization. The constrained cyclopropyl ring introduces interesting steric and electronic properties that may influence biological activity. Several research groups have reported synthetic routes to this compound, with particular emphasis on optimizing the yield and purity of the final product.

In recent pharmacological studies, derivatives of this scaffold have demonstrated promising activity against viral proteases, particularly in the context of emerging RNA viruses. The presence of both hydrogen bond donor (NH) and acceptor (carbonyl) groups in the carbamate functionality appears crucial for target binding. Computational docking studies suggest that the molecule can adopt multiple bioactive conformations, potentially explaining its broad spectrum of activity.

Current research efforts are focused on exploring structure-activity relationships (SAR) around this core structure. Preliminary results indicate that modifications to the cyclopropyl ring or chlorophenyl group can significantly alter both potency and selectivity. The compound's metabolic stability and pharmacokinetic properties are also under investigation, with early data suggesting favorable characteristics for further development.

From a synthetic chemistry perspective, recent advances have improved the scalability of production for this intermediate. Novel catalytic methods have been developed for the formation of the cyclopropyl ring, addressing previous challenges with diastereoselectivity. These methodological improvements are expected to facilitate more extensive biological evaluation of related compounds in the near future.

The pharmaceutical industry has shown growing interest in this chemical scaffold, with several patent applications filed in the past two years covering various therapeutic applications. While clinical development candidates have not yet been disclosed, the continued investigation of this structure suggests it may yield important drug candidates in areas such as antiviral therapy and immunomodulation.

Future research directions are likely to focus on expanding the medicinal chemistry toolbox around this scaffold, exploring its potential in targeted protein degradation strategies, and investigating its utility in the development of covalent inhibitors. The compound's unique combination of structural features makes it a valuable starting point for multiple drug discovery programs.